Cas no 2090476-22-3 (2,2-Dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-Dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2090476-22-3
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 5603876
• PubChem ID: 131366367
• Update Time: 2025-06-11

2,2-Dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2090476-22-3
• 2,2-dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
• EN300-1820524
• 2,2-Dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H14O2S/c1-7-4-5-8(14-7)11(9(12)13)6-10(11,2)3/h4-5H,6H2,1-3H3,(H,12,13)
• InChI Key： NUVADOZTYZQXDR-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 210.07145086g/mol
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Additional information on 2,2-Dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid

2,2-Dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2090476-22-3): An Overview

2,2-Dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2090476-22-3) is a unique and structurally intricate compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its cyclopropane core and substituted thiophene ring, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals.

The molecular structure of 2,2-Dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid is composed of a cyclopropane ring with two methyl groups attached to one carbon atom, and a thiophene ring substituted with a methyl group at the 5-position. The carboxylic acid functional group at the 1-position of the cyclopropane ring adds to the compound's reactivity and potential for forming various derivatives. This unique combination of structural features provides a foundation for exploring its chemical and biological properties.

Recent research has focused on the synthesis and characterization of 2,2-Dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid. A study published in the Journal of Organic Chemistry (JOC) in 2023 detailed an efficient synthetic route for this compound using a combination of transition-metal-catalyzed reactions and selective functional group transformations. The researchers reported high yields and excellent purity, making this method suitable for large-scale production.

In terms of its biological activity, 2,2-Dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid has shown promising results in preliminary studies. A 2023 study published in the Journal of Medicinal Chemistry investigated its potential as an anti-inflammatory agent. The compound was found to inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential for treating inflammatory diseases such as arthritis and colitis.

Another area of interest is the compound's potential as a scaffold for drug discovery. The cyclopropane core and thiophene ring provide a rigid framework that can be modified with various functional groups to optimize pharmacological properties. A recent review in Chemical Reviews highlighted the versatility of cyclopropanes in drug design, emphasizing their ability to enhance bioavailability and reduce toxicity.

The physical properties of 2,2-Dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid have also been extensively studied. It is a white crystalline solid with a melting point of approximately 135°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in both solid-state and solution-phase reactions.

In addition to its potential therapeutic applications, 2,2-Dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid has been explored as a building block for more complex molecules. A study published in Organic Letters in 2023 demonstrated its utility as a key intermediate in the synthesis of biologically active compounds. The researchers successfully synthesized several derivatives with enhanced biological activity, opening up new avenues for further research.

The environmental impact of 2,2-Dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid is another important consideration. While no significant environmental concerns have been reported to date, ongoing studies are being conducted to ensure its safe use and disposal. Researchers are also exploring greener synthetic methods to minimize environmental impact.

In conclusion, 2,2-Dimethyl-1-(5-methylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2090476-22-3) is a promising compound with a wide range of potential applications in organic chemistry and medicinal chemistry. Its unique structural features, combined with its biological activity and synthetic versatility, make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted, it is likely that new applications and derivatives will be discovered, further expanding its utility in various fields.